
An In-depth Technical Guide to trans-1-
Methylcyclohexane-1,2-diol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Methylcyclohexane-1,2-diol

Cat. No.: B102723 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
trans-1-Methylcyclohexane-1,2-diol is a vicinal diol derivative of cyclohexane. Its

stereochemistry and the presence of hydroxyl groups make it a subject of interest in synthetic

organic chemistry and potentially in biological applications. This technical guide provides a

comprehensive overview of its chemical properties, synthesis, and known biological activities of

structurally related compounds, offering a valuable resource for researchers in drug

development and chemical synthesis.

Chemical Identification and Properties
There is some ambiguity in the literature regarding the Chemical Abstracts Service (CAS)

number for trans-1-Methylcyclohexane-1,2-diol, with different numbers potentially

corresponding to specific stereoisomers or mixtures. The most commonly cited CAS number

for the trans isomer is 19534-08-8.[1] Another CAS number, 52718-65-7, is associated with the

cis-isomer by the NIST WebBook but is linked to the trans-(1S,2R) stereoisomer in the

PubChem database.[2] For the purpose of this guide, 19534-08-8 will be used for the general

trans isomer.

The key chemical and physical properties of trans-1-Methylcyclohexane-1,2-diol are

summarized in the table below.
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Property Value Source

Molecular Formula C7H14O2 [1][2][3]

Molecular Weight 130.18 g/mol [2]

Boiling Point 226.9 °C at 760 mmHg [3]

Density 1.095 g/cm³ [3]

Flash Point 104.5 °C [3]

Hydrogen Bond Donor Count 2 [3]

Hydrogen Bond Acceptor

Count
2 [3]

LogP 0.67230 [3]

Synthesis of trans-1-Methylcyclohexane-1,2-diol
The most common and well-documented method for the synthesis of trans-1-
Methylcyclohexane-1,2-diol is a two-step process starting from 1-methylcyclohexene. This

process involves an initial epoxidation followed by an acid-catalyzed ring-opening of the

epoxide.

Experimental Protocols
Step 1: Epoxidation of 1-Methylcyclohexene

This step involves the formation of 1-methylcyclohexene oxide. A common epoxidizing agent

for this reaction is meta-chloroperoxybenzoic acid (m-CPBA).

Materials:

1-methylcyclohexene

meta-chloroperoxybenzoic acid (m-CPBA)

Dichloromethane (CH2Cl2)
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Saturated sodium bicarbonate solution

Saturated sodium sulfite solution

Anhydrous magnesium sulfate

Procedure:

Dissolve 1-methylcyclohexene in dichloromethane in a round-bottom flask.

Cool the solution in an ice bath.

Slowly add a solution of m-CPBA in dichloromethane to the cooled solution with stirring.

The slow addition is crucial to prevent the accumulation of by-products that could catalyze

the opening of the newly formed epoxide ring.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated solution of sodium sulfite to

destroy any excess peroxy acid.

Wash the organic layer with a saturated sodium bicarbonate solution to remove meta-

chlorobenzoic acid, followed by a water wash.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude 1-methylcyclohexene oxide.

Step 2: Acid-Catalyzed Hydrolysis of 1-Methylcyclohexene Oxide

The epoxide ring is then opened under acidic conditions to yield the trans-diol. The acid

catalyzes the nucleophilic attack of water on the epoxide.

Materials:

1-methylcyclohexene oxide (from Step 1)

Dilute aqueous acid (e.g., H2SO4 or HCl)

Diethyl ether or other suitable organic solvent
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Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

Dissolve the crude 1-methylcyclohexene oxide in a suitable solvent.

Add the dilute aqueous acid to the solution and stir. The reaction may be gently heated to

ensure completion.

Monitor the disappearance of the epoxide by TLC.

Once the reaction is complete, neutralize the excess acid by washing with a saturated

sodium bicarbonate solution.

Extract the aqueous layer with an organic solvent (e.g., diethyl ether).

Combine the organic extracts and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure to yield the crude trans-1-Methylcyclohexane-1,2-diol.

The product can be further purified by recrystallization or column chromatography.

Synthesis Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b102723?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Epoxidation

Step 2: Hydrolysis

1-Methylcyclohexene Epoxidation Reaction

m-CPBA in CH2Cl2

Quenching & Extraction 1-Methylcyclohexene Oxide

Ring-Opening ReactionAqueous Acid (H3O+) Neutralization & Extraction trans-1-Methylcyclohexane-1,2-diol

Click to download full resolution via product page

Caption: Synthetic pathway for trans-1-Methylcyclohexane-1,2-diol.

Biological Activity and Potential Applications
While there is a lack of direct studies on the biological activity of trans-1-Methylcyclohexane-
1,2-diol, significant research has been conducted on its parent compound, trans-cyclohexane-

1,2-diol (TCHD). This research provides a strong basis for predicting the potential biological

applications of the methylated derivative.

TCHD has been identified as a transient dilator of the nuclear pore complex (NPC).[4] The NPC

is a large protein complex that regulates the transport of molecules between the nucleus and

the cytoplasm. By interacting with the hydrophobic core of the NPC, TCHD can disrupt its

structure, leading to a reversible increase in the permeability of the nuclear pore.[4] This allows

macromolecules larger than 40 kDa, such as plasmid DNA, to enter the cell nucleus via

passive diffusion.[4]

This property of TCHD has been shown to enhance the efficiency of non-viral gene delivery

methods, including lipid-mediated transfection and electroporation.[4][5] Studies have

demonstrated that TCHD can significantly increase gene expression in various cell lines.[4] For

instance, in 293T cells, TCHD at concentrations of 0.5-2% dose-dependently increased
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luciferase gene expression mediated by Lipofectamine and GL67A.[4] It is important to note

that higher concentrations (≥1.5%) have been associated with significant cytotoxicity.[4]

Given the structural similarity, it is plausible that trans-1-Methylcyclohexane-1,2-diol may

exhibit similar effects on the nuclear pore complex. The addition of the methyl group could

influence its lipophilicity and interaction with the NPC, potentially altering its potency and

cytotoxicity profile. Further research is warranted to investigate the specific biological activities

of trans-1-Methylcyclohexane-1,2-diol and its potential as a tool in gene therapy and drug

delivery.

Proposed Mechanism of Action of TCHD
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Caption: Proposed mechanism of TCHD-mediated nuclear pore complex dilation.

Conclusion
trans-1-Methylcyclohexane-1,2-diol is a readily synthesizable compound with well-defined

chemical and physical properties. While direct biological data is currently limited, the known

activity of its parent compound, trans-cyclohexane-1,2-diol, as a nuclear pore complex dilator

suggests a promising avenue for future research. This technical guide provides a solid

foundation for scientists and researchers interested in exploring the potential of this and related

molecules in chemical synthesis and drug development, particularly in the field of gene

delivery. Further investigation is necessary to elucidate the specific biological effects of the

methyl substitution and to fully realize its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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